Cas no 1795452-14-0 (BrC=1C=NC(=NC1)C1(CC1)O[Si](C)(C)C(C)(C)C)

• Product Name: BrC=1C=NC(=NC1)C1(CC1)O[Si](C)(C)C(C)(C)C
• CAS No: 1795452-14-0
• MF: C₁₃H₂₁BrN₂OSi
• MW: 329.308143377304
• CID: 5972501
• PubChem ID: 139026693
• Update Time: 2025-10-31

BrC=1C=NC(=NC1)C1(CC1)O[Si](C)(C)C(C)(C)C Chemical and Physical Properties

Names and Identifiers

• [1-(5-bromopyrimidin-2-yl)cyclopropyl]oxy-tert-butyl-dimethylsilane
• EN300-6729909
• 1795452-14-0
• 5-bromo-2-{1-[(tert-butyldimethylsilyl)oxy]cyclopropyl}pyrimidine
• BrC=1C=NC(=NC1)C1(CC1)O[Si](C)(C)C(C)(C)C

• Inchi： 1S/C13H21BrN2OSi/c1-12(2,3)18(4,5)17-13(6-7-13)11-15-8-10(14)9-16-11/h8-9H,6-7H2,1-5H3
• InChI Key： ZVUNWGZESXBBTN-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2(CC2)O[Si](C)(C)C(C)(C)C)=NC=1

Computed Properties

• Exact Mass: 328.06065g/mol
• Monoisotopic Mass: 328.06065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35Ų

Additional information on BrC=1C=NC(=NC1)C1(CC1)O[Si](C)(C)C(C)(C)C

Introduction to Compound with CAS No. 1795452-14-0 and Product Name: BrC=1C=NC(=NC1)C1(CC1)O[Si](C)(C)C(C)(C)C

The compound with the CAS number 1795452-14-0 and the product name BrC=1C=NC(=NC1)C1(CC1)O[Si](C)(C)C(C)(C)C represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and medicinal research. This introduction delves into the structural characteristics, chemical properties, and the latest research applications of this compound, highlighting its relevance in modern drug discovery and development.

The molecular structure of this compound is highly intricate, featuring a complex arrangement of atoms that contribute to its unique chemical behavior. The presence of a bromine atom at the beginning of the molecular chain (Br) suggests possible electrophilic substitution reactions, which can be exploited in synthetic chemistry. Additionally, the nitrogen-containing heterocyclic ring (C=1C=NC(=NC1)) introduces basicity and potential coordination capabilities with metal ions, which is a common feature in many bioactive molecules.

The central part of the molecule (C1(CC1)O[Si](C)(C)C(C)(C)C) includes an oxygen atom bonded to a silicon atom, forming a siloxane linkage. This moiety is known for its stability and flexibility, making it a valuable component in organic synthesis and material science. The silicon atom can also serve as a handle for further functionalization, allowing chemists to attach various pharmacophores or bioactive groups.

In recent years, there has been growing interest in siloxane-containing compounds due to their applications in drug delivery systems and as intermediates in the synthesis of complex pharmaceuticals. The siloxane linkage can enhance the solubility and bioavailability of drugs, making it an attractive feature for medicinal chemists. Furthermore, the oxygen atom can participate in hydrogen bonding interactions, which is crucial for designing molecules that interact effectively with biological targets.

The terminal part of the molecule ([Si](C)(C)C(C)(C)C) consists of a branched alkyl group attached to silicon. This structural feature can influence the compound's solubility profile and metabolic stability, factors that are critical for pharmaceutical applications. The branched structure may also contribute to steric hindrance around the silicon atom, which can be beneficial in designing molecules with specific binding affinities.

Recent studies have explored the pharmacological potential of nitrogen-containing heterocycles in drug discovery. The BrC=1C=NC(=NC1) moiety is reminiscent of several known bioactive scaffolds that exhibit antimicrobial, anti-inflammatory, and anticancer properties. For instance, similar structures have been reported to interact with enzymes such as kinases and phosphodiesterases, which are key targets in oncology research. The bromine atom further extends the possibilities for derivatization, enabling the synthesis of analogs with tailored biological activities.

The siloxane-containing segment of the molecule has also been investigated for its role in enhancing drug stability under physiological conditions. Siloxanes are known for their resistance to hydrolysis and oxidation, making them ideal candidates for stabilizing labile pharmaceutical compounds. This property is particularly relevant in formulations where long-term storage or repeated administration is required.

In conclusion, the compound with CAS No. 1795452-14-0 and product name BrC=1C=NC(=NC1)C1(CC1)O[Si](C)(C)C(C)(C)C represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer multiple avenues for functionalization and derivatization, making it a versatile tool for drug discovery. As research continues to uncover new applications for siloxane-containing compounds, this molecule may play a significant role in developing next-generation therapeutics.